1-(4-[(2-Fluorophenyl)methoxy]phenyl)ethan-1-amine

• Molecular Formula: C15H16FNO
• Molecular Weight: 245.29 g/mol
• IUPAC Name: 1-[4-[(2-fluorophenyl)methoxy]phenyl]ethanamine
• InChI: InChI=1S/C15H16FNO/c1-11(17)12-6-8-14(9-7-12)18-10-13-4-2-3-5-15(13)16/h2-9,11H,10,17H2,1H3
• InChI Key: GDRHOTQHAVHROB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)OCC2=CC=CC=C2F)N

Description

1-(4-[(2-Fluorophenyl)methoxy]phenyl)ethan-1-amine is a phenethylamine derivative featuring a 2-fluorobenzyl ether group at the para position of the benzene ring. Its molecular formula is C₁₅H₁₅FNO, with a molecular weight of 244.29 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-[(2-Fluorophenyl)methoxy]phenyl)ethan-1-amine typically involves the following steps:

Starting Materials: The synthesis begins with 2-fluorobenzyl alcohol and 4-hydroxyacetophenone.

Formation of Intermediate: The 2-fluorobenzyl alcohol is reacted with 4-hydroxyacetophenone in the presence of a base such as potassium carbonate to form 1-(4-[(2-Fluorophenyl)methoxy]phenyl)ethanone.

Reduction: The intermediate 1-(4-[(2-Fluorophenyl)methoxy]phenyl)ethanone is then reduced using a reducing agent like sodium borohydride to yield 1-(4-[(2-Fluorophenyl)methoxy]phenyl)ethanol.

Amination: Finally, the 1-(4-[(2-Fluorophenyl)methoxy]phenyl)ethanol is converted to 1-(4-[(2-Fluorophenyl)methoxy]phenyl)ethan-1-amine through an amination reaction using ammonia or an amine source under suitable conditions.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic route to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and automation to scale up the process efficiently.

Chemical Reactions Analysis

Types of Reactions

1-(4-[(2-Fluorophenyl)methoxy]phenyl)ethan-1-amine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding imines or nitriles under specific conditions.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The fluorine atom on the phenyl ring can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide can be used.

Reduction: Sodium borohydride or lithium aluminum hydride are common reducing agents.

Substitution: Nucleophiles such as sodium methoxide or potassium thiolate can be employed.

Major Products

Oxidation: Formation of imines or nitriles.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

1-(4-[(2-Fluorophenyl)methoxy]phenyl)ethan-1-amine has several scientific research applications:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting neurological disorders.

Biology: The compound is studied for its potential effects on biological systems, including its interaction with enzymes and receptors.

Material Science: It is used in the development of advanced materials with specific electronic or optical properties

Mechanism of Action

The mechanism of action of 1-(4-[(2-Fluorophenyl)methoxy]phenyl)ethan-1-amine involves its interaction with specific molecular targets:

Molecular Targets: The compound may interact with neurotransmitter receptors or enzymes involved in metabolic pathways.

Pathways Involved: It can modulate signaling pathways related to neurotransmission, potentially affecting mood and cognitive functions.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 1-(4-[(2-Fluorophenyl)methoxy]phenyl)ethan-1-amine are compared below with six analogous compounds, focusing on substituent variations, spectral data, and biological relevance.

Table 1: Comparative Analysis of Structural Analogues

Compound Name	Substituents/Modifications	Molecular Formula	Molecular Weight (g/mol)	Key Spectral Data/Properties	Biological Activity/Applications
1-(4-[(2-Fluorophenyl)methoxy]phenyl)ethan-1-amine	2-Fluorobenzyl ether, para-substituted	C₁₅H₁₅FNO	244.29	Not explicitly reported in evidence	Likely CNS modulation (inferred from analogues)
1-(3-chloro-4-methoxyphenyl)-2-(2-fluorophenyl)ethan-1-amine	3-Cl, 4-OCH₃, 2-F substitutions	C₁₅H₁₅ClFNO	279.74	Not reported	Potential anticancer/antifungal activity
2-[(4-methoxyphenyl)methoxy]ethan-1-amine	4-Methoxybenzyl ether	C₁₀H₁₅NO₂	193.23	CAS: 40141-15-9; IR (C-O, NH₂ stretches)	Intermediate for drug synthesis
1-{4-[(3-methylphenyl)methoxy]phenyl}ethan-1-amine hydrochloride	3-Methylbenzyl ether, hydrochloride salt	C₁₆H₂₀ClNO	289.79	CAS: 1251922-75-4; polar solubility	Research chemical (no explicit activity)
1-(2-fluoro-6-methoxyphenyl)ethan-1-amine	2-F, 6-OCH₃ substitutions	C₉H₁₂FNO	169.20	CAS: 1019602-82-4; LCMS: m/z 170.1 [M+H⁺]	Neurological studies (dopamine analogs)
1-(4-methoxyphenyl)-1-(4-(trifluoromethyl)phenyl)ethan-1-amine	4-OCH₃, 4-CF₃ substitutions	C₁₆H₁₆F₃NO	295.30	HRMS: m/z 241.1221 [M-NH₂]⁻	Dual-acting receptor modulation

Key Research Findings

Synthetic Strategies: The 2-fluorobenzyl ether group in the target compound is often introduced via nucleophilic aromatic substitution or Mitsunobu reactions, as seen in analogues like 1-{4-[(3-methylphenyl)methoxy]phenyl}ethan-1-amine hydrochloride . Reductive amination is a common step for ethylamine derivatives, exemplified by the synthesis of 1-(4-methoxyphenyl)ethan-1-amine in .

Spectral Characterization :

• IR spectroscopy typically identifies NH₂ (3361 cm⁻¹) and ether C-O (1154–1297 cm⁻¹) stretches in analogues, as reported for 2-((4-methoxyphenyl)methoxy)ethan-1-amine .
• HRMS and LC-MS data (e.g., m/z 318 [M-H]⁻ for triazine derivatives in ) provide precise molecular weight confirmation .

Biological Relevance: Fluorinated aromatic amines, such as 1-(3-chloro-4-methoxyphenyl)-2-(2-fluorophenyl)ethan-1-amine, demonstrate anticancer and antifungal properties, likely due to enhanced membrane permeability and metabolic stability .

Physicochemical Properties :

• Hydrochloride salts (e.g., 1-{4-[(3-methylphenyl)methoxy]phenyl}ethan-1-amine hydrochloride) improve solubility for in vivo applications .
• Fluoro and methoxy groups enhance lipophilicity, impacting blood-brain barrier penetration in CNS-targeting agents .

Biological Activity

1-(4-[(2-Fluorophenyl)methoxy]phenyl)ethan-1-amine, also known as a derivative of phenethylamine, has garnered attention in biomedical research due to its potential biological activities. This article explores its biological activity, including pharmacological effects, mechanisms of action, and relevant case studies.

• Molecular Formula : C16H18FNO
• Molecular Weight : 259.32 g/mol
• IUPAC Name : 2-(4-fluorophenyl)-N-[(4-methoxyphenyl)methyl]ethanamine

The compound features a methoxy group and a fluorophenyl moiety, which may influence its biological interactions and efficacy.

Antimicrobial Activity

Research indicates that derivatives of phenethylamines exhibit significant antimicrobial properties. For instance, similar compounds have shown activity against various bacterial strains:

Compound	MIC (mg/mL)	Active Against
PA-1	0.0039 - 0.025	S. aureus, E. coli
Compound A	4.69 - 22.9	B. subtilis
Compound B	8.33 - 23.15	E. coli

The minimum inhibitory concentration (MIC) values suggest that these compounds can effectively inhibit the growth of both Gram-positive and Gram-negative bacteria .

Case Studies

• Study on Antibacterial Properties :
  A study published in MDPI evaluated various alkaloids for their antibacterial activity, revealing that compounds similar to 1-(4-[(2-Fluorophenyl)methoxy]phenyl)ethan-1-amine exhibited promising results against common pathogens such as Staphylococcus aureus and Escherichia coli .
• Pharmacological Evaluation :
  In a pharmacological evaluation involving animal models, derivatives of this compound were tested for their effects on metabolic parameters such as body weight and triglyceride levels. Results indicated that certain derivatives could significantly reduce these parameters, suggesting potential therapeutic applications in metabolic disorders .

The biological activity of 1-(4-[(2-Fluorophenyl)methoxy]phenyl)ethan-1-amine is believed to be mediated through several mechanisms:

• Inhibition of Bacterial Cell Wall Synthesis : Similar compounds have shown the ability to disrupt bacterial cell wall integrity.
• Interference with Metabolic Pathways : Some studies suggest that these compounds may modulate metabolic pathways linked to lipid metabolism and energy homeostasis.